Cas no 2227704-50-7 (2-(1R)-3-amino-1-hydroxypropyl-5-methylphenol)

• Product Name: 2-(1R)-3-amino-1-hydroxypropyl-5-methylphenol
• CAS No: 2227704-50-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6100078
• PubChem ID: 96744848
• Update Time: 2025-10-30

2-(1R)-3-amino-1-hydroxypropyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-3-amino-1-hydroxypropyl-5-methylphenol
• EN300-1796045
• 2227704-50-7
• 2-[(1R)-3-amino-1-hydroxypropyl]-5-methylphenol

• Inchi： 1S/C10H15NO2/c1-7-2-3-8(10(13)6-7)9(12)4-5-11/h2-3,6,9,12-13H,4-5,11H2,1H3/t9-/m1/s1
• InChI Key： CUHSWFZBNIGFAS-SECBINFHSA-N
• SMILES： O[C@@H](C1C=CC(C)=CC=1O)CCN

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1R)-3-amino-1-hydroxypropyl-5-methylphenol

2-(1R)-3-Amino-1-Hydroxypropyl-5-Methylphenol: A Comprehensive Overview

The compound with CAS No 2227704-50-7, known as 2-(1R)-3-amino-1-hydroxypropyl-5-methylphenol, is a biologically active molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique structure, which includes a phenolic group, a chiral center at the hydroxypropyl moiety, and a methyl substituent. These structural features contribute to its diverse functional properties and potential applications in drug development.

Recent studies have highlighted the importance of stereochemistry in the biological activity of this compound. The (1R) configuration at the hydroxypropyl group plays a crucial role in determining its pharmacokinetic properties and interactions with biological targets. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with various enzymes and receptors. These findings underscore its potential as a lead molecule for the development of novel therapeutic agents.

In terms of synthesis, 2-(1R)-3-amino-1-hydroxypropyl-5-methylphenol can be prepared through a multi-step process involving asymmetric synthesis techniques. The introduction of the chiral center is achieved via enantioselective reactions, ensuring high optical purity. This approach not only enhances the compound's bioavailability but also minimizes potential side effects, making it a promising candidate for pharmacological studies.

One of the most exciting developments involving this compound is its application in anti-inflammatory and antioxidant therapies. Experimental data indicate that it exhibits potent inhibitory effects on pro-inflammatory cytokines and reactive oxygen species (ROS). These properties make it a strong candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders, where inflammation and oxidative stress play pivotal roles.

Moreover, preliminary in vivo studies have demonstrated that 2-(1R)-3-amino-1-hydroxypropyl-5-methylphenol possesses favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. Its ability to cross the blood-brain barrier suggests potential utility in central nervous system-related therapies. Ongoing clinical trials are exploring its efficacy in alleviating symptoms associated with Alzheimer's disease and other neurodegenerative conditions.

The methyl group at position 5 of the phenolic ring contributes significantly to the compound's lipophilicity, enhancing its ability to penetrate cellular membranes. This feature is particularly advantageous for targeting intracellular pathways involved in disease progression. Additionally, the amino group at position 3 of the hydroxypropyl chain facilitates hydrogen bonding interactions, which are critical for stabilizing interactions with biological macromolecules.

In conclusion, 2-(1R)-3-amino-1-hydroxypropyl-5-methylphenol represents a compelling molecule with immense therapeutic potential. Its unique structure, combined with cutting-edge synthetic methodologies and promising preclinical results, positions it as a key player in the development of innovative pharmaceuticals. As research continues to unfold, this compound may pave the way for novel treatments addressing some of the most pressing medical challenges of our time.